Cas no 3811-16-3 (Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo-)

• Product Name: Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo-
• CAS No: 3811-16-3
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• CID: 308855
• PubChem ID: 19656
• Update Time: 2025-04-19

Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[4-[(acetylamino)sulfonyl]phenyl]amino]-4-oxo-
• 4-[4-(acetylsulfamoyl)anilino]-4-oxobutanoic acid
• 4-((4-((Acetamido)sulphonyl)phenyl)amino)-4-oxobutyric acid
• 4-((4-((Acetylamino)sulfonyl)phenyl)amino)-4-oxobutanoic acid
• 4'-(Acetylsulfamoyl)succinanilic acid
• BUTANOIC ACID, 4-((4-((ACETYLAMINO)SULFONYL)PHENYL)AMINO)-4-OXO-
• EINECS 223-290-2
• N1-Acetyl-N4-Succinoylsulfanilamide
• Succinanilic acid, 4'-(acetylsulfamoyl)-
• Succinylsulfacetamide
• Succinylsulphacetamide
• NSC66174
• 3-((4-(ACETAMIDOSULFONYL)PHENYL)CARBAMOYL)PROPANOIC ACID
• NSC-66174
• DTXSID20191520
• CS-0205972
• 3811-16-3
• NS00030336
• BP-13112
• 4-{4-[(acetylamino)sulfonyl]anilino}-4-oxobutanoic acid
• NSC 66174
• Oprea1_329866
• NS36J4TBP4
• BS-28468
• Oprea1_044921
• UNII-NS36J4TBP4
• 4-((4-(N-Acetylsulfamoyl)phenyl)amino)-4-oxobutanoic acid
• 3-{[4-(ACETAMIDOSULFONYL)PHENYL]CARBAMOYL}PROPANOIC ACID
• AKOS000490189
• 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoic acid
• 4-[[4-[(acetamido)sulphonyl]phenyl]amino]-4-oxobutyric acid
• AE-641/30200010
• AE-641/00390052
• STK054544
• DTXCID60114011
• 4-[[4-[(Acetylamino)sulfonyl]phenyl]amino]-4-oxobutanoic acid
• KFTWTNRNXVBUCC-UHFFFAOYSA-N

• MDL： N170030
• Inchi： 1S/C12H14N2O6S/c1-8(15)14-21(19,20)10-4-2-9(3-5-10)13-11(16)6-7-12(17)18/h2-5H,6-7H2,1H3,(H,13,16)(H,14,15)(H,17,18)
• InChI Key： KFTWTNRNXVBUCC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)O)=O)(NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 314.05732
• Monoisotopic Mass: 314.057257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.466
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.591
• PSA: 129.64
• LogP: 1.85940